Cas no 51026-15-4 (1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)-
• CAS No: 51026-15-4
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• CID: 375373
• PubChem ID: 93257
• Update Time: 2025-04-19

1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)-
• 1H-Benzimidazole, 2-ethyl-4-nitro-6-(trifluoromethyl)-
• 2-ethyl-4-nitro-6-(trifluoromethyl)-1H-Benzimidazole
• 2-ethyl-7 -nitro-5-( trifluoromethy l)benzimidazole
• 2-Ethyl-7-nitro-5-(trifluoromethyl)-1H-benzimidazole #
• TR-15
• 2-Ethyl-5-nitro-7-trifluoromethylbenzimidazole
• UNII-52R30RK27L
• 2-ethyl-4-nitro-6-(trifluoromethyl)benzimidazole
• 2-Ethyl-7-nitro-5-(trifluoromethyl)-1H-benzimidazole
• Q27261017
• 1H-BENZIMIDAZOLE, 2-ETHYL-4-NITRO-6-(TRIFLUOROMETHYL)
• 1H-BENZIMIDAZOLE, 2-ETHYL-7-NITRO-5-(TRIFLUOROMETHYL)-
• DTXSID90912305
• NS00067842
• 51026-15-4
• 52R30RK27L

• Inchi： 1S/C10H8F3N3O2/c1-2-8-14-6-3-5(10(11,12)13)4-7(16(17)18)9(6)15-8/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： GDASAFUXVVWOHU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=C(C=1)NC(CC)=N2)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 259.05694
• Monoisotopic Mass: 259.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.495
• Boiling Point: 410.5°Cat760mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.58
• PSA: 71.82